Cas no 1087789-15-8 (3-ethyl-3-azabicyclo[3.2.1]octan-8-one)

• Product Name: 3-ethyl-3-azabicyclo[3.2.1]octan-8-one
• CAS No: 1087789-15-8
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 5186134
• Update Time: 2026-03-05

3-ethyl-3-azabicyclo[3.2.1]octan-8-one Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-3-azabicyclo[3.2.1]octan-8-one

• Inchi： 1S/C9H15NO/c1-2-10-5-7-3-4-8(6-10)9(7)11/h7-8H,2-6H2,1H3
• InChI Key： PIYLLTYRKCCGAE-UHFFFAOYSA-N
• SMILES： C12C(=O)C(CC1)CN(CC)C2

Additional information on 3-ethyl-3-azabicyclo[3.2.1]octan-8-one

Research Brief on 3-ethyl-3-azabicyclo[3.2.1]octan-8-one (CAS: 1087789-15-8): Recent Advances and Applications

3-ethyl-3-azabicyclo[3.2.1]octan-8-one (CAS: 1087789-15-8) is a bicyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have explored its utility as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs and enzyme inhibitors. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 3-ethyl-3-azabicyclo[3.2.1]octan-8-one via a novel catalytic cyclization approach. The researchers utilized palladium-catalyzed intramolecular cyclization of a precursor amine, achieving high yield and enantioselectivity. This method offers a scalable and cost-effective route for the production of the compound, which is critical for its further exploration in drug development. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for in vivo applications.

In another groundbreaking study, 3-ethyl-3-azabicyclo[3.2.1]octan-8-one was investigated for its potential as a scaffold for designing sigma-1 receptor ligands. Sigma-1 receptors are implicated in various neurological disorders, including Alzheimer's disease and depression. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), reported that derivatives of this compound exhibited high affinity and selectivity for sigma-1 receptors, with one derivative showing nanomolar binding affinity. These findings suggest that 3-ethyl-3-azabicyclo[3.2.1]octan-8-one could serve as a valuable template for developing new CNS therapeutics.

Further research has explored the compound's role in inhibiting specific enzymes involved in inflammatory pathways. A 2024 study in the European Journal of Medicinal Chemistry demonstrated that 3-ethyl-3-azabicyclo[3.2.1]octan-8-one derivatives effectively inhibited cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. The study identified key structural modifications that enhanced inhibitory activity while minimizing off-target effects. These results underscore the compound's versatility and potential for addressing unmet medical needs in inflammatory diseases.

In conclusion, 3-ethyl-3-azabicyclo[3.2.1]octan-8-one (CAS: 1087789-15-8) represents a promising scaffold in medicinal chemistry, with applications ranging from CNS drug development to enzyme inhibition. Recent advancements in its synthesis and functionalization have expanded its utility, paving the way for further exploration in preclinical and clinical settings. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in disease models to fully realize its therapeutic potential.